1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-4-cyclohexylpiperazine;oxalic acid
• InChI: InChI=1S/C17H25ClN2.C2H2O4/c18-16-6-4-5-15(13-16)14-19-9-11-20(12-10-19)17-7-2-1-3-8-17;3-1(4)2(5)6/h4-6,13,17H,1-3,7-12,14H2;(H,3,4)(H,5,6)
• InChI Key: NQEDESCBLRJAFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)CC3=CC(=CC=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C19H27ClN2O4
• Molecular Weight: 382.9 g/mol

Description

1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a piperazine derivative that has been synthesized for various purposes, including its use in neuroscience and pharmacology research.

Mechanism of Action

The mechanism of action of 1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate is not fully understood, but it is believed to act as an SSRI by inhibiting the reuptake of serotonin in the brain. This results in increased levels of serotonin in the synaptic cleft, which can lead to various physiological and behavioral effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and not fully understood. However, studies have shown that this compound can affect various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. Additionally, this compound has been shown to have effects on various physiological processes, including blood pressure, heart rate, and body temperature.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate in lab experiments include its potential as an SSRI and its ability to affect various neurotransmitter systems in the brain. Additionally, this compound is relatively easy to synthesize and purify, making it a convenient compound to work with in the lab. However, the limitations of using this compound include its complex mechanism of action and the potential for off-target effects.

Future Directions

There are many future directions for the use of 1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate in scientific research. One potential direction is the investigation of its potential as a therapeutic agent for various neurological and psychiatric disorders, including depression and anxiety. Additionally, this compound could be used in studies to investigate the effects of various drugs on the central nervous system. Finally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate involves a multi-step process that requires the use of various reagents and solvents. One of the most common methods for synthesizing this compound involves the reaction of 1-(3-chlorobenzyl)-4-cyclohexylpiperazine with oxalic acid in the presence of a catalyst such as triethylamine. The resulting product is then purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

1-(3-chlorobenzyl)-4-cyclohexylpiperazine oxalate has been used in various scientific research applications, particularly in the fields of neuroscience and pharmacology. This compound has been shown to have potential as a selective serotonin reuptake inhibitor (SSRI) and has been used in studies to investigate the role of serotonin in various physiological and pathological processes. Additionally, this compound has been used in studies to investigate the effects of various drugs on the central nervous system.